Cas no 36652-42-3 (1,2-Oxazinane)

1,2-Oxazinane structure
1,2-Oxazinane structure
Product Name:1,2-Oxazinane
CAS No:36652-42-3
Molecular Formula:C4H9NO
Molecular Weight:87.12036
MDL:MFCD06751697
CID:921525
PubChem ID:142102

1,2-Oxazinane Properties

Names and Identifiers

    • 1,2-Oxazinane
    • oxazinane
    • [1,2]Oxazinane
    • AC1L3KFT
    • 1,2-oxazinane hydrochloride
    • 2H-1,2-Oxazine, tetrahydro-
    • MolPort-002-013-417
    • ALBB-010164
    • SBB050253
    • STK506259
    • TR-036615
    • 54057-EP2270010A1
    • 54057-EP2281818A1
    • 54057-EP2292593A2
    • 54057-EP2292606A1
    • 54057-EP2308510A1
    • 54057-EP2308562A2
    • 54057-EP2371811A2
    • I14-30766
    • tetrahydro-2H-1,2-Oxazine
    • CTK1C4455
    • perhydrooxazine
    • SureCN78277
    • Tetrahydro-[1,2]oxazin
    • tetrahydro-[1,2]oxazine
    • tetrahydro-1,2-oxazine
    • tetrahydrooxazine
    • tetrahydro-oxazine
    • Oxazinane;[1,2]Oxazinane
    • SB36852
    • BCP20923
    • AKOS000506107
    • AMY42463
    • OZQGLZFAWYKKLQ-UHFFFAOYSA-N
    • DTXSID60190113
    • MFCD06751697
    • 2H-1,2-Oxazine,tetrahydro-
    • DB-299271
    • EN300-132632
    • P10408
    • 36652-42-3
    • MDL: MFCD06751697
    • InChIKey: OZQGLZFAWYKKLQ-UHFFFAOYSA-N
    • Inchi: InChI=1S/C4H9NO/c1-2-4-6-5-3-1/h5H,1-4H2
    • SMILES: C1CCONC1

Computed Properties

  • Exact Mass: 87.06847
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 87.068
  • Heavy Atom Count: 6
  • Complexity: 38.5
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.3
  • Topological Polar Surface Area: 21.3A^2

Experimental Properties

  • PSA: 21.26

1,2-Oxazinane Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00C0EP-1g
[1,2]Oxazinane
36652-42-3
1g
$470.00
A2B Chem LLC
AF59601-1g
1,2-Oxazinane
36652-42-3
1g
$495.00 2024-04-20
Ambeed
A356160-1g
1,2-Oxazinane
36652-42-3 98+%
1g
$815.0 2025-03-03
Chemenu
CM325646-1g
1,2-oxazinane
36652-42-3 95%+
1g
$547
Enamine
EN300-132632-0.05g
1,2-oxazinane
36652-42-3
0.05g
$40.0 2023-06-06
eNovation Chemicals LLC
Y1122367-500mg
[1,2]Oxazinane
36652-42-3 97%
500mg
$220 2022-09-08
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FD02425-5g
[1,2]OXAZINANE
36652-42-3 95%
5g
$1265 2023-09-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
20R0977-1g
[1,2]Oxazinane
36652-42-3 97%
1g
1526.48CNY
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBHT8059-100MG
1,2-oxazinane
36652-42-3 95%
100MG
¥ 904.00 2023-04-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
018982-1g
[1,2]Oxazinane
36652-42-3
1g
6144CNY

1,2-Oxazinane Suppliers

Shanghai chemsoon Biotechnology Co., Ltd
Audited Supplier Audited Supplier
(CAS:36652-42-3)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com

1,2-Oxazinane Related Literature

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Amadis Chemical Company Limited
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Purity:99%
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